Cas no 111631-63-1 (N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide)

• Product Name: N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide
• CAS No: 111631-63-1
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 5706595
• PubChem ID: 19995492
• Update Time: 2025-10-31

N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9799649
• W12480
• 111631-63-1
• N-(but-3-yn-1-yl)-2-chloro-N-phenylacetamide
• Acetamide, N-3-butyn-1-yl-2-chloro-N-phenyl-
• N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide

• Inchi： 1S/C12H12ClNO/c1-2-3-9-14(12(15)10-13)11-7-5-4-6-8-11/h1,4-8H,3,9-10H2
• InChI Key： MFZYNEGZCZXCSZ-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=CC=1)CCC#C)=O

Computed Properties

• Exact Mass: 221.0607417g/mol
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±27.0 °C(Predicted)
• pka: 0.17±0.50(Predicted)

Additional information on N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide

Recent Advances in the Study of N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide (CAS: 111631-63-1)

N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide (CAS: 111631-63-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its synthetic utility, biological activity, and mechanistic pathways. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical research.

Recent studies have focused on the synthesis and derivatization of N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide to develop novel bioactive molecules. One notable approach involves the use of click chemistry, leveraging the terminal alkyne group for cycloaddition reactions with azides. This strategy has enabled the rapid generation of triazole derivatives, which exhibit enhanced pharmacological properties. Researchers have reported that these derivatives demonstrate promising activity against a range of biological targets, including enzymes involved in inflammatory and oncogenic pathways.

In addition to its synthetic versatility, N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound may act as a modulator of specific protein-protein interactions, particularly those involving acetyltransferase enzymes. These findings have sparked interest in its potential as a lead compound for the development of new therapeutics targeting epigenetic regulation. Further mechanistic studies are underway to elucidate the precise molecular interactions and downstream effects of this compound.

The pharmacokinetic and toxicological profiles of N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide have also been explored in recent research. Early-stage preclinical evaluations indicate that the compound exhibits favorable absorption and distribution properties, although further optimization may be required to improve metabolic stability. Toxicity assessments have revealed a relatively safe profile at therapeutic doses, with no significant adverse effects observed in animal models. These results support the continued investigation of this compound as a viable candidate for drug development.

Looking ahead, the potential applications of N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide extend beyond its immediate pharmacological uses. Its role as a versatile building block in chemical biology and drug discovery underscores its importance in the development of next-generation therapeutics. Future research directions may include the exploration of its utility in targeted drug delivery systems, as well as its incorporation into combinatorial chemistry libraries for high-throughput screening. Collaborative efforts between academic and industrial researchers will be crucial in advancing these initiatives.

In conclusion, N-(But-3-yn-1-yl)-2-chloro-N-phenylacetamide (CAS: 111631-63-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. The latest studies highlight its synthetic adaptability, biological activity, and potential as a therapeutic agent. As research progresses, this compound is poised to play a pivotal role in the discovery and development of novel drugs targeting a wide range of diseases. Continued exploration of its properties and mechanisms will undoubtedly yield valuable insights for the scientific community.